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Compound of Interest

Compound Name: Mavatrep

Cat. No.: B1676220 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of investigational compounds like Mavatrep is a critical component of

laboratory safety and environmental responsibility. In the absence of explicit disposal guidelines

from the manufacturer for this TRPV1 receptor antagonist, this document provides a

comprehensive, step-by-step guide based on general best practices for the disposal of potent,

non-antineoplastic investigational drugs.

Mavatrep (JNJ‐39439335) is an investigational analgesic that requires careful handling

throughout its lifecycle, including its ultimate disposal.[1] Adherence to proper disposal

protocols is essential to prevent environmental contamination and ensure personnel safety.

Key Chemical and Physical Properties of Mavatrep
A thorough understanding of a compound's properties is fundamental to safe handling and

disposal. Below is a summary of key data for Mavatrep.
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Property Value

Molecular Formula C25H21F3N2O

Molecular Weight 422.44 g/mol [2]

Appearance Solid powder[2]

Solubility DMSO: ≥ 20 mg/mL[3]

Storage Temperature

Powder: -20°C for 3 years; 4°C for 2 years. In

solvent: -80°C for 6 months; -20°C for 1 month.

[3]

Experimental Protocols: General Handling and Personal
Protective Equipment (PPE)
Given that Mavatrep is a potent investigational compound, personnel must adhere to stringent

safety protocols during handling and disposal. The following PPE is mandatory:

Gloves: Two pairs of chemotherapy-rated gloves.

Eye Protection: Safety goggles.

Lab Coat: A disposable lab coat of low permeability.

Respiratory Protection: A fit-tested N95 respirator or higher, particularly when handling the

solid powder form to avoid aerosol inhalation.

All handling of Mavatrep, especially outside of a sealed container, should be conducted within

a certified chemical fume hood to minimize exposure risk.

Step-by-Step Disposal Procedures for Mavatrep
The following procedures are based on guidelines for the disposal of hazardous and

investigational pharmaceutical waste and should be followed in the absence of specific

instructions from the manufacturer or a safety data sheet (SDS).

1. Waste Segregation and Collection:
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Solid Waste:

Unused or expired pure Mavatrep powder.

Contaminated materials such as weighing papers, contaminated PPE (gloves, disposable

lab coats), and empty stock vials.

Procedure: Collect all solid waste in a dedicated, clearly labeled, leak-proof hazardous

waste container. The container should be marked as "Hazardous Pharmaceutical Waste"

and include the name "Mavatrep."

Liquid Waste:

Solutions containing Mavatrep (e.g., in DMSO).

Rinsate from cleaning contaminated glassware.

Procedure: Collect all liquid waste in a dedicated, sealed, and leak-proof hazardous waste

container. The container must be compatible with the solvents used (e.g., a polyethylene

container for DMSO solutions). The container should be clearly labeled as "Hazardous

Pharmaceutical Waste," listing "Mavatrep" and the solvent(s). Do not mix incompatible

waste streams.

Sharps Waste:

Needles, syringes, or other sharps contaminated with Mavatrep.

Procedure: Dispose of all contaminated sharps immediately into a designated, puncture-

resistant sharps container that is also labeled for hazardous pharmaceutical waste.

2. Decontamination of Work Surfaces:

Following any handling or disposal activities, thoroughly decontaminate all work surfaces in

the chemical fume hood.

Use a suitable decontamination solution (e.g., a detergent solution followed by an

appropriate solvent rinse, if applicable) to clean all potentially contaminated areas.
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All materials used for decontamination (e.g., wipes, absorbent pads) should be disposed of

as solid hazardous waste.

3. Final Disposal:

All collected hazardous waste containing Mavatrep must be disposed of through a licensed

hazardous waste management vendor.

Crucially, do not dispose of Mavatrep down the drain or in the regular trash. This is to

prevent environmental contamination, as pharmaceuticals can persist in water supplies.

The primary method for the final destruction of hazardous pharmaceutical waste is high-

temperature incineration. Your institution's Environmental Health and Safety (EHS) office will

coordinate with a certified vendor for proper transportation and destruction.

Summary of Disposal Recommendations
Waste Type Disposal Container Final Disposal Method

Solid Mavatrep Waste
Labeled, leak-proof hazardous

waste container

Incineration via a licensed

vendor

Liquid Mavatrep Waste

Labeled, sealed, solvent-

compatible hazardous waste

container

Incineration via a licensed

vendor

Contaminated Sharps

Puncture-resistant, labeled

sharps container for hazardous

waste

Incineration via a licensed

vendor

Contaminated PPE
Labeled, leak-proof hazardous

waste container

Incineration via a licensed

vendor

Mavatrep Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Mavatrep waste.
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Preparation & Handling

Waste Generation

Waste Segregation

Waste Collection

Final Disposal

Start: Handling Mavatrep

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat, Respirator)

Work in Chemical Fume Hood

Generate Mavatrep Waste

What type of waste?

Solid Waste
(Powder, Contaminated PPE)

Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

Sharps Waste
(Needles, Syringes)

Sharps

Collect in Labeled
Hazardous Waste Container

Collect in Labeled, Sealed
Solvent-Compatible Container

Collect in Labeled
Puncture-Resistant Sharps Container

Contact Environmental Health & Safety (EHS)

Arrange for Pickup by
Licensed Hazardous Waste Vendor

High-Temperature Incineration

End: Document Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Mavatrep waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1676220?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Mavatrep, thereby protecting personnel and the environment. Always consult with your

institution's Environmental Health and Safety department for specific guidance and to ensure

compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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